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Compound of Interest

Compound Name: 4-Bromobutyl acetate

Cat. No.: B128988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
bromobutyl acetate (CAS No. 4753-59-7), a key intermediate in various organic syntheses.

The information presented herein is intended to support laboratory research, chemical process

development, and quality control efforts.

Core Physical and Chemical Data
4-Bromobutyl acetate is a colorless to pale yellow liquid.[1][2] It is an ester characterized by

the presence of a bromo functional group, making it a versatile reagent in the synthesis of more

complex molecules, including pharmaceuticals.[1][3][4][5][6]

Quantitative Physical Properties
The physical properties of 4-bromobutyl acetate have been determined by various analytical

methods. A summary of these key quantitative data points is presented in the table below for

easy reference and comparison.
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Property Value Notes

Molecular Formula C₆H₁₁BrO₂

Molecular Weight 195.05 g/mol [3][5][7][8][9][10]

Density 1.348 g/mL at 25 °C[3][4][5][7][9][11]

Boiling Point 92-93 °C at 12 mmHg[3][4][5][7][9][11]

Refractive Index 1.460 at 20 °C[3][4][5][7][9][11]

Flash Point 109 °C (229 °F) Closed cup[5][7][9]

Melting Point Not applicable

Water Solubility Insoluble [1][7]

Solubility in Organic Solvents
Soluble in Chloroform and

Methanol
[7][9]

Experimental Protocols
The following sections detail the generalized experimental methodologies for the determination

of the key physical properties of liquid esters like 4-bromobutyl acetate.

Determination of Boiling Point
The boiling point of 4-bromobutyl acetate is determined at reduced pressure (vacuum

distillation) to prevent decomposition at higher temperatures.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The system is

connected to a vacuum pump with a manometer to monitor the pressure.

Sample Preparation: A sample of 4-bromobutyl acetate is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.
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Distillation: The system is evacuated to the desired pressure (e.g., 12 mmHg). The flask is

then heated gently.

Data Collection: The temperature at which the liquid and vapor phases are in equilibrium, as

indicated by a stable temperature reading on the thermometer while the liquid is actively

boiling and condensing, is recorded as the boiling point at that pressure.

Determination of Density
The density of liquid 4-bromobutyl acetate is determined using a pycnometer.

Methodology:

Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed. It is then

filled with a reference substance of known density (e.g., deionized water) at a specific

temperature (e.g., 25 °C), and the total weight is recorded.

Sample Measurement: The pycnometer is emptied, dried, and filled with 4-bromobutyl
acetate at the same temperature. The total weight is then measured.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the volume of the pycnometer.

Determination of Refractive Index
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer.

Methodology:

Instrument Calibration: The refractometer is calibrated using a standard substance with a

known refractive index.

Sample Application: A few drops of 4-bromobutyl acetate are placed on the prism of the

refractometer.

Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the crosshairs. The refractive index is then read from the
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instrument's scale at a specified temperature (e.g., 20 °C).

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the purification and boiling point

determination of 4-bromobutyl acetate.

Crude 4-Bromobutyl Acetate

Vacuum Distillation Apparatus Setup

Distillation under Reduced Pressure (12 mmHg)

Collect Distillate at 92-93 °C

Pure 4-Bromobutyl Acetate

Characterization

Boiling Point Confirmation Density Measurement Refractive Index Measurement

Click to download full resolution via product page
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Caption: Workflow for the Purification and Physical Property Characterization of 4-Bromobutyl
Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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